Cas no 1806966-12-0 (4-(Chloromethyl)-3-(difluoromethyl)-5-methyl-2-nitropyridine)

4-(Chloromethyl)-3-(difluoromethyl)-5-methyl-2-nitropyridine is a halogenated nitropyridine derivative with a reactive chloromethyl group and a difluoromethyl substituent, making it a versatile intermediate in organic synthesis. The presence of both electron-withdrawing (nitro, difluoromethyl) and reactive (chloromethyl) groups enhances its utility in cross-coupling reactions, nucleophilic substitutions, and further functionalization. Its structural features are particularly valuable in pharmaceutical and agrochemical research, where selective modifications are often required. The compound’s stability under controlled conditions ensures reliable handling in synthetic workflows. Its distinct substitution pattern offers opportunities for constructing complex heterocyclic frameworks, making it a useful building block in medicinal chemistry and material science applications.

4-(Chloromethyl)-3-(difluoromethyl)-5-methyl-2-nitropyridine structure

1806966-12-0 structure

Product name:4-(Chloromethyl)-3-(difluoromethyl)-5-methyl-2-nitropyridine

CAS No:1806966-12-0

MF:C₈H₇ClF₂N₂O₂

MW:236.603187799454

CID:4898098

4-(Chloromethyl)-3-(difluoromethyl)-5-methyl-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

- 4-(Chloromethyl)-3-(difluoromethyl)-5-methyl-2-nitropyridine
- Inchi： 1S/C8H7ClF2N2O2/c1-4-3-12-8(13(14)15)6(7(10)11)5(4)2-9/h3,7H,2H2,1H3
- InChI Key： ISEPQWKXETUWQI-UHFFFAOYSA-N
- SMILES： ClCC1C(C)=CN=C(C=1C(F)F)[N+](=O)[O-]

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 237
Topological Polar Surface Area: 58.7
XLogP3: 2.4

4-(Chloromethyl)-3-(difluoromethyl)-5-methyl-2-nitropyridine Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Alichem	A029017240-500mg	4-(Chloromethyl)-3-(difluoromethyl)-5-methyl-2-nitropyridine	1806966-12-0	95%	500mg	$1,836.65	2022-03-31
Alichem	A029017240-1g	4-(Chloromethyl)-3-(difluoromethyl)-5-methyl-2-nitropyridine	1806966-12-0	95%	1g	$2,808.15	2022-03-31
Alichem	A029017240-250mg	4-(Chloromethyl)-3-(difluoromethyl)-5-methyl-2-nitropyridine	1806966-12-0	95%	250mg	$1,048.60	2022-03-31